Cas no 1176413-88-9 (5-methyl-7,8-dihydro-1,6-naphthyridine)
5-methyl-7,8-dihydro-1,6-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-7,8-dihydro-1,6-naphthyridine
- EN300-1654199
- 1176413-88-9
- 5-Methyl-7,8-dihydro-[1,6]naphthyridine
- 1,6-Naphthyridine, 7,8-dihydro-5-methyl-
- BXB41388
- SCHEMBL1010531
- DB-415214
- 7,8-Dihydro-5-methyl-1,6-naphthyridine
- DGTAHOOKRGJODK-UHFFFAOYSA-N
-
- Inchi: 1S/C9H10N2/c1-7-8-3-2-5-11-9(8)4-6-10-7/h2-3,5H,4,6H2,1H3
- InChI Key: DGTAHOOKRGJODK-UHFFFAOYSA-N
- SMILES: N1=C(C)C2C=CC=NC=2CC1
Computed Properties
- Exact Mass: 146.084398327g/mol
- Monoisotopic Mass: 146.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 25.2Ų
5-methyl-7,8-dihydro-1,6-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM139750-1g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 1g |
$805 | 2021-08-05 | |
| Chemenu | CM139750-1g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A219007644-1g |
5-Methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 1g |
$727.65 | 2023-09-04 | |
| Enamine | EN300-1654199-0.05g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 0.05g |
$1109.0 | 2023-06-04 | |
| Enamine | EN300-1654199-0.1g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 0.1g |
$1366.0 | 2023-06-04 | |
| Enamine | EN300-1654199-0.25g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 0.25g |
$1948.0 | 2023-06-04 | |
| Enamine | EN300-1654199-0.5g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 0.5g |
$3070.0 | 2023-06-04 | |
| Enamine | EN300-1654199-1.0g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 1g |
$3937.0 | 2023-06-04 | |
| Enamine | EN300-1654199-2.5g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 2.5g |
$7718.0 | 2023-06-04 | |
| Enamine | EN300-1654199-5.0g |
5-methyl-7,8-dihydro-1,6-naphthyridine |
1176413-88-9 | 95% | 5g |
$11418.0 | 2023-06-04 |
5-methyl-7,8-dihydro-1,6-naphthyridine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 5-methyl-7,8-dihydro-1,6-naphthyridine
Introduction to 5-methyl-7,8-dihydro-1,6-naphthyridine (CAS No. 1176413-88-9)
5-methyl-7,8-dihydro-1,6-naphthyridine, identified by its Chemical Abstracts Service (CAS) number 1176413-88-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms. The presence of a methyl substituent at the 5-position and a dihydro ring system at the 7,8 positions imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.
The naphthyridine core is a privileged structure in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Specifically, 5-methyl-7,8-dihydro-1,6-naphthyridine has been explored for its potential pharmacological activity, particularly in the context of antimicrobial and anticancer applications. Its molecular framework allows for modifications that can enhance binding affinity and selectivity towards specific biological targets.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 5-methyl-7,8-dihydro-1,6-naphthyridine has emerged as a promising candidate due to its structural features that facilitate interactions with biological macromolecules. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on various enzymes implicated in disease pathways. For instance, modifications at the 5- and 7-position can lead to compounds with enhanced activity against kinases and other enzymes involved in cancer progression.
The synthesis of 5-methyl-7,8-dihydro-1,6-naphthyridine typically involves multi-step organic reactions that construct the naphthyridine core. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and cyclization strategies have been particularly useful in constructing the complex framework of this compound.
One of the most compelling aspects of 5-methyl-7,8-dihydro-1,6-naphthyridine is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with improved pharmacokinetic properties. These efforts have led to the discovery of compounds that exhibit better solubility, bioavailability, and metabolic stability—a critical set of attributes for successful drug candidates.
The pharmacological profile of 5-methyl-7,8-dihydro-1,6-naphthyridine has been further explored through preclinical studies. Initial findings suggest that this compound and its derivatives may modulate pathways relevant to inflammation and neurodegeneration. The ability to fine-tune its structure has opened up avenues for developing treatments targeting these conditions. Additionally, the compound’s stability under various physiological conditions makes it an attractive candidate for formulation into oral or injectable therapies.
In the context of antimicrobial research, 5-methyl-7,8-dihydro-1,6-naphthyridine has shown promise in combating resistant bacterial strains. The naphthyridine scaffold can interfere with bacterial DNA gyrase and topoisomerase functions, which are essential for bacterial replication. By targeting these enzymes, derivatives of this compound may offer a new strategy against multidrug-resistant pathogens—a pressing global health challenge.
The development of 5-methyl-7,8-dihydro-1,6-naphthyridine as a therapeutic agent is not without challenges. Optimizing its pharmacological properties while minimizing side effects remains a key focus area. However, ongoing research efforts are addressing these concerns through structure-based drug design and rational molecular optimization. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating progress in this field.
Looking ahead, the future prospects for 5-methyl-7,8-dihydro-1,6-naphthyridine are bright. Advances in synthetic chemistry and biopharmaceutical technologies will continue to enhance our ability to harness its potential. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in therapeutic interventions across multiple disease areas.
In summary,5-methyl-7,8-dihydro-1,6-naphthyridine (CAS No. 1176413-88-9) represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a valuable scaffold for developing novel therapeutics. With continued research and development,5-methyl-7,8-dihydro-1,6-naphthyridine holds great promise for addressing unmet medical needs in the years to come.
1176413-88-9 (5-methyl-7,8-dihydro-1,6-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)